Cas no 405-79-8 (4-Fluorophenoxyacetic acid)

• Product Name: 4-Fluorophenoxyacetic acid
• CAS No: 405-79-8
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD00004304
• CID: 37307
• PubChem ID: 67882
• Update Time: 2025-10-05

4-Fluorophenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenoxy)acetic acid
• BUTTPARK 29\07-61
• 4-FLUOROPHENOXYACETIC ACID
• AKOS AU36-M57 AKOS B013819
• Acetic acid, (4-fluorophenoxy)-
• 4-Fluorophenoxyaceticacid(4-FPA)
• p-Fluorophenoxyacetic Acid
• (4-fluorophenoxy)acetic acid
• 2-(4-fluorophenoxy)ethanoic acid
• ZBIULCVFFJJYTN-UHFFFAOYSA-N
• p-fluorophenoxy acetic acid
• para-fluorophenoxyacetic acid
• (4-Fluorophenoxy)acetic aci
• 2-(p-fluorophenoxy)acetic acid
• (4-fluoro-phenoxy)-acetic acid
• Acetic acid,2
• NSC 49589
• UNII-E9SUJ92N8Y
• SCHEMBL503401
• CS-0045013
• Z56978034
• InChI=1/C8H7FO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11
• FT-0618550
• PD158404
• SY003346
• CHEMBL3249298
• NSC49589
• A50587
• Acetic acid, 2-(4-fluorophenoxy)-
• E9SUJ92N8Y
• BH-0410
• DTXSID30193510
• U2R
• EN300-17666
• W-106344
• 4-Fluorophenoxyacetic acid, 98%
• AKOS000103795
• HY-W052234
• 405-79-8
• MFCD00004304
• NS00043267
• F2169-0706
• EINECS 206-974-5
• NSC-49589
• BB 0217643
• Acetic acid, (p-fluorophenoxy)-
• ALBB-000235
• STK319510
• DTXCID70116001
• Acetic acid, (4-fluorophenoxy)-(9CI)
• DB-049616
• 206-974-5
• 4-Fluorophenoxyacetic acid

• MDL： MFCD00004304
• Inchi： 1S/C8H7FO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： ZBIULCVFFJJYTN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(=O)O
• BRN： 2259128

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2708 (estimate)
• Melting Point: 104-104.5 °C (lit.)
• Boiling Point: 295.2 ℃ at 760 mmHg
• Flash Point: 132.4℃
• PSA: 46.53000
• LogP: 1.28910
• Solubility: Not available

4-Fluorophenoxyacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Additional information on 4-Fluorophenoxyacetic acid

Comprehensive Guide to 4-Fluorophenoxyacetic Acid (CAS No. 405-79-8): Properties, Applications, and Industry Insights

4-Fluorophenoxyacetic acid (CAS No. 405-79-8) is a fluorinated aromatic compound with significant relevance in agrochemical, pharmaceutical, and specialty chemical industries. This organofluorine derivative is characterized by its unique molecular structure, combining a phenoxyacetic acid backbone with a fluorine substituent at the para position. The presence of fluorine enhances its biological activity and metabolic stability, making it a valuable intermediate in synthetic chemistry.

Recent trends in fluorinated compound research highlight growing interest in 4-Fluorophenoxyacetic acid due to its role in developing crop protection agents and pharmaceutical precursors. Search engine data reveals frequent queries about "synthesis of 4-Fluorophenoxyacetic acid," "CAS 405-79-8 suppliers," and "fluorophenoxy derivatives applications," reflecting its commercial and academic importance. The compound's low environmental persistence compared to non-fluorinated analogs aligns with current demands for sustainable chemistry solutions.

From a chemical perspective, 4-Fluorophenoxyacetic acid exhibits a melting point of 98-102°C and moderate water solubility (2.1 g/L at 20°C), with enhanced solubility in polar organic solvents. Its pKa value of 3.2 indicates stronger acidity than non-fluorinated phenoxyacetic acids, a property exploited in pH-dependent synthesis processes. Advanced characterization techniques like NMR spectroscopy (showing characteristic fluorine coupling patterns) and HPLC purity analysis (>98% typical) are essential for quality control in industrial applications.

In agricultural applications, this compound serves as a key intermediate for herbicide formulations, particularly in developing auxin-type plant growth regulators. The fluorine atom's electron-withdrawing effect improves herbicidal activity while reducing application rates. Manufacturers are increasingly adopting green chemistry principles in its production, responding to market demands for eco-friendly agrochemicals and stringent regulatory requirements.

The pharmaceutical industry utilizes CAS 405-79-8 in synthesizing fluorinated drug candidates, especially in non-steroidal anti-inflammatory drugs (NSAIDs) and central nervous system therapeutics. Recent patent analyses show growing interest in its incorporation into targeted drug delivery systems, leveraging the fluorine's ability to enhance blood-brain barrier penetration. These developments correlate with increasing searches for "fluorine in drug design" and "bioactive fluorinated compounds."

Material science applications are emerging for 4-Fluorophenoxyacetic acid, particularly in modifying polymer surfaces and creating fluorinated liquid crystals for display technologies. Its ability to impart hydrophobic characteristics while maintaining thermal stability makes it valuable for advanced material engineering. Industry reports predict steady growth (CAGR 4.2%) in demand for such high-performance fluorochemicals through 2028.

Analytical methods for 405-79-8 quantification continue to evolve, with recent advancements in LC-MS techniques enabling detection at ppb levels in environmental samples. Regulatory agencies worldwide have established specific handling guidelines for this compound, emphasizing proper personal protective equipment (PPE) during industrial use. These protocols address common user concerns about "safe handling of fluorinated acids" frequently searched in occupational health contexts.

Market intelligence indicates Asia-Pacific as the fastest-growing region for 4-Fluorophenoxyacetic acid consumption, driven by expanding agrochemical production in India and China. European manufacturers are focusing on high-purity grades (>99.5%) for pharmaceutical applications, while North American companies lead in process innovation to reduce production costs. These regional specializations respond to search trends for "bulk 4-Fluorophenoxyacetic acid" and "GMP-certified fluorochemicals."

Future research directions include exploring catalytic fluorination methods to improve the sustainability of 405-79-8 production, and investigating its potential in bioconjugation chemistry for diagnostic applications. The compound's versatility ensures ongoing relevance across multiple industries, particularly as fluorine chemistry advances address global challenges in food security and healthcare innovation.